Cas no 1321-60-4 (Cyclohexanol,trimethyl-)
Cyclohexanol,trimethyl- structure
Product Name:Cyclohexanol,trimethyl-
Cyclohexanol,trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol,trimethyl-
- 1,2,2-trimethylcyclohexan-1-ol
- TRIMETHYLCYCLOHEXANOL
- AC1NUYNV
- AG-D-65348
- CTK4B7774
- SureCN119568
- SCHEMBL119568
- 1,2,2-trimethylcyclohexanol
- DTXSID00862625
- 1321-60-4
- Cyclohexanol, trimethyl-
- AKOS018412192
-
- Inchi: 1S/C9H18O/c1-8(2)6-4-5-7-9(8,3)10/h10H,4-7H2,1-3H3
- InChI Key: UENOQWSWMYJKIW-UHFFFAOYSA-N
- SMILES: OC1(C)CCCCC1(C)C
Computed Properties
- Exact Mass: 142.13584
- Monoisotopic Mass: 142.135765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 2.4
Experimental Properties
- Density: 0.887
- Boiling Point: 180.4°C at 760 mmHg
- Flash Point: 69.6°C
- Refractive Index: 1.451
- PSA: 20.23
- LogP: 2.33760
Cyclohexanol,trimethyl- Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
1321-60-4 (Cyclohexanol,trimethyl-) Related Products
- 707-37-9(3,5-Dimethyl-1-adamantanol)
- 14648-57-8(2-Ethyl-2-adamantanol)
- 77-53-2(Cedrol)
- 5986-55-0(Patchouli alcohol)
- 16844-71-6(Epifriedelanol)
- 498-81-7(Dihydro-α-terpineol)
- 702-98-7(2-Methyl-2-adamantanol)
- 38584-37-1(3-(Hydroxymethyl)-1-adamantanol)
- 775-64-4(2-(adamantan-1-yl)propan-2-ol)
- 2451-01-6(Terpin hydrate)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk